Cas no 1396812-27-3 (5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide
• CAS No: 1396812-27-3
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 5779315
• PubChem ID: 71794952
• Update Time: 2025-05-26

5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6257-3039
• AKOS024545693
• VU0541880-1
• 1396812-27-3
• 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide
• 5-cyclopropyl-N-(6-(pyrrolidin-1-yl)pyrimidin-4-yl)isoxazole-3-carboxamide
• 5-cyclopropyl-N-(6-pyrrolidin-1-ylpyrimidin-4-yl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H17N5O2/c21-15(11-7-12(22-19-11)10-3-4-10)18-13-8-14(17-9-16-13)20-5-1-2-6-20/h7-10H,1-6H2,(H,16,17,18,21)
• InChI Key： ZPVBSTSTRNJUHJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NC2=CC(=NC=N2)N2CCCC2)=O)=N1)C1CC1

Computed Properties

• Exact Mass: 299.13822480g/mol
• Monoisotopic Mass: 299.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide

Exploring the Potential of 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide (CAS No. 1396812-27-3) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide (CAS No. 1396812-27-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and pyrrolidinyl substituents, belongs to the class of heterocyclic carboxamides, which are widely explored for their pharmacological properties. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and G protein-coupled receptors (GPCRs), areas that are currently at the forefront of drug development.

The structural complexity of 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide offers a versatile scaffold for structure-activity relationship (SAR) studies. Its pyrimidine core, combined with the oxazole and pyrrolidine moieties, provides multiple sites for chemical modification, making it a valuable candidate for optimizing bioavailability and target selectivity. Recent studies have highlighted its potential in addressing inflammatory diseases and metabolic disorders, topics that are highly searched in academic and pharmaceutical circles.

One of the most compelling aspects of this compound is its relevance to personalized medicine, a trending topic in healthcare. The ability to tailor 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide derivatives to specific patient populations aligns with the growing demand for precision therapeutics. Additionally, its potential role in cancer immunotherapy has sparked interest, as evidenced by the increasing number of queries related to small-molecule immunomodulators in scientific databases.

From a synthetic chemistry perspective, the preparation of CAS No. 1396812-27-3 involves innovative cross-coupling reactions and cyclization strategies. These methods are frequently searched by chemists looking for efficient synthetic routes to complex heterocycles. The compound’s logP and solubility profiles also make it a subject of interest in drug formulation studies, particularly for oral bioavailability enhancement—a key challenge in modern pharmacology.

In the context of artificial intelligence (AI) in drug discovery, 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide serves as an excellent case study for machine learning-based molecular property prediction. Researchers are leveraging computational tools to simulate its interactions with biological targets, a topic that dominates discussions in cheminformatics forums. This aligns with the surge in searches for AI-driven drug design methodologies.

Environmental and green chemistry considerations are also pertinent when discussing this compound. The development of sustainable synthesis protocols for CAS No. 1396812-27-3 is a growing area of research, reflecting the broader industry shift toward eco-friendly pharmaceuticals. This resonates with the increasing public and scientific interest in green solvents and catalytic efficiency.

In summary, 5-cyclopropyl-N-[6-(pyrrolidin-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide represents a multifaceted compound with broad implications in drug discovery and development. Its structural features, combined with its potential therapeutic applications, make it a standout candidate for further investigation. As the scientific community continues to explore its possibilities, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.